Cas no 68701-32-6 (5-(Methylthio)-2-nitrobenzoic acid)

• Product Name: 5-(Methylthio)-2-nitrobenzoic acid
• CAS No: 68701-32-6
• MF: C₈H₇NO₄S
• MW: 213.210480928421
• MDL: MFCD00130056
• CID: 1083008
• PubChem ID: 8934576
• Update Time: 2025-04-20

5-(Methylthio)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methylthio)-2-nitrobenzoic acid
• 5-methylsulfanyl-2-nitrobenzoic acid
• 5-methylthio-2-nitrobenzoic acid
• AC1PH4KJ
• AC1Q4GXD
• AG-G-65479
• CTK5C8349
• SureCN4820050

• MDL： MFCD00130056
• Inchi： 1S/C8H7NO4S/c1-14-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： WGHRQILGEUWYCX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.00961
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 80.44

5-(Methylthio)-2-nitrobenzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives